Cas no 946359-78-0 (N-(3,5-dimethylphenyl)-5-methyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-7-amine)

• Product Name: N-(3,5-dimethylphenyl)-5-methyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-7-amine
• CAS No: 946359-78-0
• MF: C₁₅H₁₄F₃N₅
• MW: 321.300372600555
• CID: 5429900
• PubChem ID: 24219693
• Update Time: 2025-10-21

N-(3,5-dimethylphenyl)-5-methyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-5-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• N-(3,5-dimethylphenyl)-5-methyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C15H14F3N5/c1-8-4-9(2)6-11(5-8)20-12-7-10(3)19-14-21-13(15(16,17)18)22-23(12)14/h4-7,20H,1-3H3
• InChI Key： OINUBRUVZASSAQ-UHFFFAOYSA-N
• SMILES： C12=NC(C(F)(F)F)=NN1C(NC1=CC(C)=CC(C)=C1)=CC(C)=N2

Additional information on N-(3,5-dimethylphenyl)-5-methyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-7-amine

Introduction to N-(3,5-dimethylphenyl)-5-methyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-7-amine (CAS No. 946359-78-0)

N-(3,5-dimethylphenyl)-5-methyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-7-amine

This compound, identified by its CAS number CAS No. 946359-78-0, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. The compound belongs to the class of triazoloapyrimidines, a heterocyclic structure that has been extensively studied for its potential biological activities.

The molecular structure of N-(3,5-dimethylphenyl)-5-methyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-7-amine incorporates several key functional groups that contribute to its reactivity and biological significance. The presence of a 3,5-dimethylphenyl moiety suggests potential interactions with aromatic binding sites in biological targets, while the trifluoromethyl group enhances lipophilicity and metabolic stability. These features make the compound an attractive candidate for further investigation in drug discovery.

The triazoloapyrimidine core is known for its ability to modulate various biological pathways. Recent studies have highlighted the importance of this scaffold in developing novel therapeutic agents. For instance, derivatives of triazoloapyrimidines have been reported to exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are crucial in cellular signaling pathways associated with diseases like cancer and inflammation.

In the context of contemporary pharmaceutical research, N-(3,5-dimethylphenyl)-5-methyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-7-amine represents a promising lead compound. Its structural features align well with the current trends in medicinal chemistry aimed at identifying molecules with enhanced efficacy and reduced toxicity. The combination of the dimethylphenyl, methyl, and trifluoromethyl substituents provides a rich framework for structural optimization and derivatization.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core efficiently. These synthetic strategies are critical in producing compounds that can be further evaluated for their pharmacological properties.

Evaluation of N-(3,5-dimethylphenyl)-5-methyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-7-amine has been conducted both in vitro and in vivo. In vitro studies have focused on assessing its interaction with potential target proteins and enzymes. Preliminary results suggest that the compound exhibits moderate binding affinity to certain kinases, indicating its potential as an inhibitor. Additionally, its stability under various physiological conditions has been assessed to ensure its suitability for further development.

In vivo studies have provided insights into the pharmacokinetic behavior of the compound. Animal models have been used to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are essential for understanding how the compound behaves within a living organism and for predicting its potential therapeutic efficacy and safety profile.

The development of novel therapeutic agents relies heavily on understanding the mechanisms of action of potential drugs. N-(3,5-dimethylphenyl)-5-methyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-7-amine has been investigated for its potential role in modulating cellular pathways relevant to diseases such as cancer and inflammatory disorders. By targeting specific enzymes or receptors involved in these pathways, the compound may offer a new approach to treating these conditions.

The future directions for research on this compound include further optimization of its chemical structure to enhance its pharmacological properties. This may involve modifying substituents or exploring new synthetic routes to improve potency and selectivity. Additionally, more comprehensive toxicological studies will be necessary to ensure its safety before it can be considered for clinical development.

In conclusion, N-(3,5-dimethylphenyl)-5-methyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-7-amine (CAS No. 946359-78-0) is a structurally complex and biologically relevant compound that holds significant promise in pharmaceutical research. Its unique combination of functional groups and heterocyclic scaffold make it an attractive candidate for further investigation into developing novel therapeutic agents.